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Compound of Interest

Compound Name: 2,6-Dichloro-4-methoxyaniline

Cat. No.: B019904

An In-Depth Technical Overview of 2,6-Dichloro-4-methoxyaniline

This document provides a concise summary of the fundamental physicochemical properties of
2,6-Dichloro-4-methoxyaniline, a compound of interest for researchers and professionals in
drug development and chemical synthesis.

Physicochemical Data Summary

The core molecular properties of 2,6-Dichloro-4-methoxyaniline are presented below. This
data is essential for stoichiometric calculations, analytical characterization, and experimental
design.

Parameter Value

Molecular Formula C7H7CI2NO[1]
Molecular Weight 192.04 g/mol [1][2]
CAS Number 6480-66-6

Molecular Composition

The chemical formula, C7H7CI2NO, delineates the elemental composition of a single molecule
of 2,6-Dichloro-4-methoxyaniline. This structure is comprised of a central aromatic ring
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system with specific substitutions that determine its chemical reactivity and physical properties.
The diagram below illustrates the constituent elements of the molecule.

2,6-Dichloro-4-methoxyaniline (C7H7CI2NO)

Core Molecule

Elemental Gomposition

Carbon (C) Hydrogen (H)
7 atoms 7 atoms

Chlorine (ClI)

Nitrogen (N) Oxygen (O)

2 atoms 1 atom 1 atom

Click to download full resolution via product page

Caption: Elemental composition of 2,6-Dichloro-4-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dichloro-4-methoxyaniline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019904#2-6-dichloro-4-methoxyaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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